5-Tert-butyl-4-cyclopropoxynicotinamide

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 5-tert-butyl-4-cyclopropyloxypyridine-3-carboxamide
• InChI: InChI=1S/C13H18N2O2/c1-13(2,3)10-7-15-6-9(12(14)16)11(10)17-8-4-5-8/h6-8H,4-5H2,1-3H3,(H2,14,16)
• InChI Key: CDDUQTHFOYAAIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=CN=C1)C(=O)N)OC2CC2

Description

5-Tert-butyl-4-cyclopropoxynicotinamide is a synthetic nicotinamide derivative featuring a tert-butyl substituent at the 5-position and a cyclopropoxy group at the 4-position of the pyridine ring. The tert-butyl group is known to enhance metabolic stability and hydrophobic interactions in drug design, while the cyclopropoxy moiety may influence conformational rigidity and receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Tert-butyl-4-cyclopropoxynicotinamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Nicotinamide Core: The nicotinamide core can be synthesized through the reaction of nicotinic acid with ammonia or an amine under suitable conditions.

Introduction of the Tert-butyl Group: The tert-butyl group can be introduced via alkylation reactions using tert-butyl halides in the presence of a base.

Cyclopropoxylation: The cyclopropoxy group can be introduced through the reaction of the intermediate compound with cyclopropyl halides under basic conditions.

Industrial Production Methods

Industrial production of 5-Tert-butyl-4-cyclopropoxynicotinamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed to enhance the efficiency and sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Tert-butyl-4-cyclopropoxynicotinamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophilic or electrophilic reagents, depending on the nature of the substitution, can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound with modified functional groups.

Scientific Research Applications

5-Tert-butyl-4-cyclopropoxynicotinamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.

Industry: The compound may be used in the development of new materials or as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 5-Tert-butyl-4-cyclopropoxynicotinamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Related Compounds

Structural Analogues with Tert-Butyl Groups

a) Bosentan Related Compound A (4-tert-Butyl-N-[6-chloro-5-(2-methoxyphenoxy)-2-(2-pyrimidinyl)-4-pyrimidinyl]benzenesulfonamide)

• Molecular Weight : 526.01 g/mol
• CAS No.: 150727-06-3
• Key Features : This sulfonamide derivative contains a tert-butyl group linked to a benzenesulfonamide core. Unlike 5-Tert-butyl-4-cyclopropoxynicotinamide, it incorporates a bipyrimidinyl structure, which is critical for its role as a reference standard in pharmaceutical quality control .

b) 2(3)-tert-Butyl-4-hydroxyanisole (BHA)

• Molecular Weight : 180.24 g/mol
• CAS No.: 25013-16-5
• Key Features: BHA is a phenolic antioxidant with a tert-butyl group at the 2- or 3-position. It is widely studied for its enzyme-inducing properties, particularly its ability to elevate hepatic glutathione S-transferase (GST) and epoxide hydratase activities in rodents. For example: In mice, dietary BHA increases GST activity 5- to 10-fold and epoxide hydratase activity 11-fold . In rats, the induction of epoxide hydratase by BHA is less pronounced (<3-fold) .

c) 1,2-Dihydro-6-ethoxy-2,2,4-trimethylquinoline (Ethoxyquin)

• Molecular Weight : 217.31 g/mol
• CAS No.: 91-53-2
• Key Features: Ethoxyquin, another antioxidant, shares functional similarities with BHA. It elevates GST activity in mice, though to a lesser extent than BHA .

Functional and Biochemical Comparisons

Table 1: Comparative Data on Enzyme Induction by Tert-Butyl Compounds

Compound	GST Activity Increase (Mouse)	Epoxide Hydratase Activity Increase (Mouse)	Primary Application
BHA	5- to 10-fold	11-fold	Antioxidant, enzyme inducer
Ethoxyquin	Moderate (exact fold not reported)	Not studied	Antioxidant, feed additive
5-Tert-butyl-4-cyclopropoxynicotinamide	No data available	No data available	Hypothetical drug candidate

Key Observations:

• BHA vs. Ethoxyquin : Both induce GST activity, but BHA shows broader enzyme-inducing effects, including epoxide hydratase. The tert-butyl group in BHA likely enhances its interaction with regulatory proteins, promoting enzyme synthesis .

Metabolic and Stability Considerations

• Tert-Butyl Group : Enhances metabolic stability by resisting oxidative degradation. This is evident in BHA, where the tert-butyl group contributes to its prolonged enzyme-inducing effects .